(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C24H29N3O5S2/c1-5-27-22-20(31-6-2)8-7-9-21(22)33-24(27)25-23(28)18-10-12-19(13-11-18)34(29,30)26-14-16(3)32-17(4)15-26/h7-13,16-17H,5-6,14-15H2,1-4H3
• InChI Key: LHFUMDRRTNGCJW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C)OCC
• Molecular Formula: C24H29N3O5S2
• Molecular Weight: 503.6 g/mol
• CAS No.: 533869-00-0

Description

(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide is a useful research compound. Its molecular formula is C24H29N3O5S2 and its molecular weight is 503.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Screening

The compound is involved in the synthesis of bioactive molecules with various functional groups. It has been used in the creation of compounds for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This highlights its potential in the development of new pharmacological agents (Patel et al., 2009).

Anticancer Properties

Studies have shown the use of related compounds in synthesizing Co(II) complexes with notable fluorescence properties and anticancer activity. These complexes have been evaluated for in vitro cytotoxicity in human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).

Antimicrobial Activity

The compound has played a role in the synthesis of novel fluoro-substituted sulphonamide benzothiazole comprising thiazole, which was evaluated for antimicrobial activities. The results indicate a potential for the development of potent biodynamic agents with broad-spectrum antimicrobial properties (Jagtap et al., 2010).

In Vitro Antitumor Activity

Some derivatives have been synthesized and investigated for their antitumor activities using protocols like the National Cancer Institute's disease-oriented antitumor screen. They have shown promise as templates for future antitumor agents (Al-Obaid et al., 2009).

Acetylcholinesterase Inhibition

It has been used in the development of inhibitors of acetylcholinesterase, indicating its potential in studies related to neurodegenerative diseases and related brain functions (Brown-Proctor et al., 1999).